Cas no 71938-21-1 (rac-1-(2R,5S)-5-(aminomethyl)-1,4-dioxan-2-ylmethanamine dihydrochloride, trans)

• Product Name: rac-1-(2R,5S)-5-(aminomethyl)-1,4-dioxan-2-ylmethanamine dihydrochloride, trans
• CAS No: 71938-21-1
• MF: C₆H₁₆Cl₂N₂O₂
• MW: 219.109439849854
• MDL: MFCD33550466
• CID: 5666506
• PubChem ID: 155978304
• Update Time: 2025-05-24

rac-1-(2R,5S)-5-(aminomethyl)-1,4-dioxan-2-ylmethanamine dihydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• 1-[(2R,5S)-5-(aminomethyl)-1,4-dioxan-2-yl]methanamine dihydrochloride
• 71938-21-1
• EN300-27745510
• Z4919249131
• rac-1-[(2R,5S)-5-(aminomethyl)-1,4-dioxan-2-yl]methanamine dihydrochloride, trans
• rac-1-(2R,5S)-5-(aminomethyl)-1,4-dioxan-2-ylmethanamine dihydrochloride, trans

• MDL： MFCD33550466
• Inchi： 1S/C6H14N2O2.2ClH/c7-1-5-3-10-6(2-8)4-9-5;;/h5-6H,1-4,7-8H2;2*1H/t5-,6+;;
• InChI Key： VAEYZNDZSGADDB-RUTFAPCESA-N
• SMILES： Cl.Cl.O1C[C@@H](CN)OC[C@@H]1CN

Computed Properties

• Exact Mass: 218.0588831g/mol
• Monoisotopic Mass: 218.0588831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 87.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.5Ų

Additional information on rac-1-(2R,5S)-5-(aminomethyl)-1,4-dioxan-2-ylmethanamine dihydrochloride, trans

Rac-1-(2R,5S)-5-(Aminomethyl)-1,4-Dioxan-2-Ylmethanamine Dihydrochloride, Trans: A Comprehensive Overview

The compound with CAS No 71938-21-1, commonly referred to as rac-1-(2R,5S)-5-(aminomethyl)-1,4-dioxan-2-ylmethanamine dihydrochloride, trans, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

Rac-1-(2R,5S)-5-(Aminomethyl)-1,4-Dioxan-2-Ylmethanamine Dihydrochloride exhibits a complex stereochemistry that contributes to its functional diversity. The molecule's structure includes a dioxane ring with specific stereochemical configurations at the 2R and 5S positions. This arrangement is crucial for its interaction with biological targets, such as enzymes or receptors. The presence of an amino group further enhances its versatility, enabling it to participate in various biochemical reactions.

Recent advancements in synthetic chemistry have improved the production efficiency of this compound. Researchers have developed novel methodologies to synthesize rac-1-(2R,5S)-5-(aminomethyl)-1,4-dioxan-2-ylmethanamine dihydrochloride with high stereoselectivity. These methods not only ensure the purity of the compound but also reduce the environmental impact of its production process.

In terms of pharmacological applications, rac-1-(2R,5S)-5-(aminomethyl)-1,4-dioxan-2-Ylmethanamine dihydrochloride has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate key signaling pathways makes it a candidate for treating conditions such as neurodegenerative diseases and inflammatory disorders. Furthermore, its trans configuration has been linked to enhanced bioavailability and reduced toxicity compared to other stereoisomers.

The dihydrochloride salt form of this compound plays a critical role in its stability and solubility properties. These characteristics are essential for its formulation into pharmaceutical products. Recent research has explored the use of this compound in drug delivery systems, where its stability under physiological conditions is advantageous.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to characterize rac-1-(2R,5S)-5-(aminomethyl)-1,4-dioxan-2-Ylmethanamine dihydrochloride with high precision. These analyses have provided insights into its molecular interactions and degradation pathways under various conditions.

In conclusion, rac-1-(2R,5S)-5-(aminomethyl)-1,4-dioxan-2-Ylmethanamine dihydrochloride represents a valuable compound in contemporary chemical research. Its unique properties and potential therapeutic applications underscore the importance of continued investigation into its structure-function relationships and pharmacokinetic profiles.